Cas no 164859-77-2 (Urinary Trypsin Inhibitor)

• Product Name: Urinary Trypsin Inhibitor
• CAS No: 164859-77-2
• MF: C₄₀H₆₆N₁₄O₉S
• MW: 919.1
• CID: 139203
• PubChem ID: 131698042
• Update Time: 2025-10-23

Urinary Trypsin Inhibitor Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-arginylglycyl-L-prolyl-L-cysteinyl-L-arginyl-L-alanyl-L-phenylalanyl- (9CI)
• Urinary Trypsin Inhibitor Fragment
• Bikunin
• ARG-GLY-PRO-CYS-ARG-ALA-PHE-ILE
• H-ARG-GLY-PRO-CYS-ARG-ALA-PHE-ILE-OH
• Arg-Gly-Pro-Cys-Arg-Ala-Phe-Ile, Bikunin
• UTI
• CID 124224249
• 2,2'-[1,2-Phenylenebis(methyleneoxy-4,1-phenylene)]bis(oxoacetic acid)
• L-Isoleucine, L-arginylglycyl-L-prolyl-L-cysteinyl-L-arginyl-L-alanyl-L-phenylalanyl-
• HY-P34013
• DB-265341
• (2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-1-[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-3-sulfanylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]-3-methylpentanoic acid
• 164859-77-2
• CS-0636851
• L-Arginylglycyl-L-prolyl-L-cysteinyl-L-arginyl-L-alanyl-L-phenylalanyl-L-isoleucine
• Urinary trypsin inhibitor
• Urinary Trypsin Inhibitor

• Inchi： 1S/C40H66N14O9S/c1-4-22(2)31(38(62)63)53-35(59)27(19-24-11-6-5-7-12-24)51-32(56)23(3)49-34(58)26(14-9-17-47-40(44)45)50-36(60)28(21-64)52-37(61)29-15-10-18-54(29)30(55)20-48-33(57)25(41)13-8-16-46-39(42)43/h5-7,11-12,22-23,25-29,31,64H,4,8-10,13-21,41H2,1-3H3,(H,48,57)(H,49,58)(H,50,60)(H,51,56)(H,52,61)(H,53,59)(H,62,63)(H4,42,43,46)(H4,44,45,47)/t22-,23-,25+,26-,27-,28-,29-,31-/m0/s1
• InChI Key： HIEUQZYAECARKW-OLPIZNAQSA-N
• SMILES： SC[C@@H](C(N[C@H](C(N[C@@H](C)C(N[C@@H](CC1C=CC=CC=1)C(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)=O)CCC/N=C(\N)/N)=O)NC([C@@H]1CCCN1C(CNC([C@@H](CCC/N=C(\N)/N)N)=O)=O)=O

Computed Properties

• Exact Mass: 918.48579091g/mol
• Monoisotopic Mass: 918.48579091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 64
• Rotatable Bond Count: 27
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 388
• XLogP3: -4.4

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 3.40±0.10(Predicted)

Urinary Trypsin Inhibitor Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Urinary Trypsin Inhibitor

Comprehensive Overview of Urinary Trypsin Inhibitor (CAS No. 164859-77-2): Mechanism, Applications, and Research Advances

The Urinary Trypsin Inhibitor (UTI), also known as ulinastatin, is a glycoprotein derived from human urine or recombinant technology, with the CAS number 164859-77-2. It belongs to the serine protease inhibitor family and exhibits potent anti-inflammatory and cytoprotective properties. In recent years, UTI has garnered significant attention in clinical and biomedical research due to its multifaceted therapeutic potential, particularly in conditions like pancreatitis, sepsis, and ischemia-reperfusion injury. This article delves into its molecular structure, mechanisms of action, and cutting-edge applications, addressing common queries such as "How does Urinary Trypsin Inhibitor work?" and "What are the clinical uses of ulinastatin?".

Structurally, UTI comprises two Kunitz-type domains, which enable it to inhibit proteases like trypsin, chymotrypsin, and elastase. Its CAS registry number 164859-77-2 specifically identifies the purified form used in pharmaceuticals. Researchers highlight its role in modulating inflammatory cascades by suppressing cytokines (e.g., TNF-α and IL-6) and stabilizing lysosomal membranes. These properties make it a candidate for treating systemic inflammatory response syndrome (SIRS) and postoperative complications. A trending topic in 2024 is its exploration in COVID-19-related cytokine storms, where UTI's ability to mitigate hyperinflammation aligns with current therapeutic needs.

Clinically, Urinary Trypsin Inhibitor is administered intravenously, with studies underscoring its efficacy in reducing organ damage during cardiac surgery or liver transplantation. Patients and healthcare providers frequently search for "UTI injection side effects" or "ulinastatin dosage guidelines," reflecting practical concerns. Notably, its safety profile is favorable, with rare adverse events reported. In Japan and China, UTI is approved for acute pancreatitis and circulatory shock, while global trials investigate its neuroprotective effects in stroke. The compound’s CAS 164859-77-2 is often referenced in patent filings, emphasizing its commercial relevance.

Beyond medicine, UTI is studied in biotechnology for enzyme stabilization and drug delivery systems. Its heat-resistant nature and specificity attract industries exploring "protease inhibitors in biomanufacturing." SEO-optimized queries like "Urinary Trypsin Inhibitor vs. aprotinin" or "buy ulinastatin for research" indicate growing interest among scientists. However, regulatory approvals vary by region, necessitating compliance with local guidelines. As precision medicine advances, UTI’s role in personalized therapies—especially for sepsis subtypes—is a hot research niche.

In summary, Urinary Trypsin Inhibitor (CAS 164859-77-2) bridges bench-to-bedside innovation. Its dual action as an anti-inflammatory and anti-apoptotic agent positions it uniquely in pharmacotherapy. With ongoing studies addressing "UTI in cancer therapy" and "recombinant ulinastatin production," this compound exemplifies the convergence of traditional biochemistry and modern translational research. Future directions may include nanoformulations to enhance bioavailability, answering the demand for "improved protease inhibitor delivery"—a testament to its enduring scientific appeal.